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Compound of Interest

Compound Name: Dioctyl phthalate-d4

Cat. No.: B122005 Get Quote

A Technical Guide to the Physical Properties of
Dioctyl Phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Dioctyl
phthalate-d4, a deuterated internal standard crucial for analytical applications. While the

primary focus is on its melting and boiling points, this document also contextualizes its use in

experimental workflows.

Introduction
Dioctyl phthalate-d4 (DOP-d4) is the deuterated analogue of Dioctyl phthalate (DOP), a

widely used plasticizer. In scientific research, particularly in analytical chemistry, DOP-d4

serves as an indispensable internal standard for the accurate quantification of DOP in various

matrices. Its physical properties are fundamental to its application and handling. Due to the

nature of deuterium substitution, the physical properties of DOP-d4 are virtually identical to

those of its non-deuterated counterpart.

Physical Properties
The key physical properties of Dioctyl phthalate-d4 are summarized below. These values are

consistent with those reported for the parent compound, Dioctyl phthalate.
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Property Value

Melting Point -50 °C

Boiling Point 384 °C

Appearance
Transparent, colorless to slightly colored, oily

liquid[1]

Density Approximately 0.985 g/mL at 25 °C

Note: The melting and boiling points for Dioctyl phthalate-3,4,5,6-d4 are reported to be the

same as the non-deuterated form.[2]

Experimental Protocols
Standardized methodologies are employed to determine the melting and boiling points of

chemical compounds like Dioctyl phthalate-d4. While specific experimental reports for the

deuterated compound are not detailed in publicly available literature, the following represents

typical protocols.

Melting Point Determination:

The melting point is typically determined using a capillary method, such as the one outlined in

the OECD Guideline for Testing of Chemicals, Section 102. In this method, a small, finely

ground sample is packed into a capillary tube and heated in a calibrated apparatus. The

temperature range over which the substance melts is observed and recorded as the melting

point. For a substance like DOP-d4, which has a very low melting point, a cryostat would be

necessary to achieve and control the required temperatures.

Boiling Point Determination:

The boiling point is determined by methods such as those described in ASTM D1078 or OECD

Guideline 103. A common laboratory method involves heating the liquid in a flask equipped with

a condenser and a calibrated thermometer. The temperature at which the liquid's vapor

pressure equals the surrounding atmospheric pressure, and stable boiling is observed, is

recorded as the boiling point. Given the high boiling point of DOP-d4, distillation under reduced
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pressure is often employed to prevent decomposition, with the boiling point at atmospheric

pressure then extrapolated.

Application in Experimental Workflows
As Dioctyl phthalate-d4 is not a pharmacologically active agent, it is not involved in biological

signaling pathways. Its primary role is as an internal standard in analytical testing, particularly

for isotope dilution mass spectrometry (IDMS). This technique allows for the precise

quantification of Dioctyl phthalate in environmental, biological, or industrial samples.

Below is a diagram illustrating a typical experimental workflow for the quantification of Dioctyl

phthalate using DOP-d4 as an internal standard.
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Caption: Workflow for Dioctyl Phthalate quantification using a d4-labeled internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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